Cas no 73593-66-5 (3,3-Dimethyl-4-oxo-4-phenylbutyric acid)

• Product Name: 3,3-Dimethyl-4-oxo-4-phenylbutyric acid
• CAS No: 73593-66-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4788698
• Update Time: 2025-04-23

3,3-Dimethyl-4-oxo-4-phenylbutyric acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-4-oxo-4-phenylbutyric acid
• 3,3-dimethyl-4-oxo-4-phenylbutanoic acid
• 3,3-dimethyl-4-oxo-4-phenyl-butyric acid

• Inchi： 1S/C12H14O3/c1-12(2,8-10(13)14)11(15)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,13,14)
• InChI Key： YBTFNPBJKLKDLA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-Dimethyl-4-oxo-4-phenylbutyric acid

3,3-Dimethyl-4-oxo-4-phenylbutyric Acid (CAS 73593-66-5): A Versatile Chemical Intermediate for Pharmaceutical and Organic Synthesis

3,3-Dimethyl-4-oxo-4-phenylbutyric acid (CAS 73593-66-5) is an important organic compound with significant applications in pharmaceutical synthesis and fine chemical production. This white to off-white crystalline powder has gained attention in recent years due to its role as a key intermediate in the synthesis of various bioactive molecules. With the growing demand for specialty chemicals in drug development, compounds like 3,3-dimethyl-4-oxo-4-phenylbutanoic acid have become increasingly valuable in the chemical industry.

The molecular structure of 3,3-dimethyl-4-phenyl-4-oxobutanoic acid features both a ketone group and a carboxylic acid functionality, making it a versatile building block for organic synthesis. Recent studies highlight its importance in creating chiral compounds, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) precursors. As researchers focus more on green chemistry approaches, the efficient synthesis and applications of this compound have become a hot research topic in academic and industrial laboratories.

In the pharmaceutical sector, 73593-66-5 serves as a crucial intermediate for producing active pharmaceutical ingredients (APIs). Its unique structure allows for various chemical modifications, enabling the creation of diverse molecular architectures. The compound's stability under different conditions makes it particularly valuable for multi-step synthesis processes. Many pharmaceutical companies are now exploring its potential in developing new therapeutic agents, especially in the field of central nervous system medications.

The global market for 3,3-dimethyl-4-oxo-4-phenylbutyric acid has shown steady growth, driven by increasing demand from the pharmaceutical industry and research institutions. Manufacturers are focusing on improving production methods to enhance yield and purity while reducing environmental impact. Current market trends indicate growing interest in custom synthesis services for this compound, particularly for drug discovery applications. The compound's CAS number 73593-66-5 has become a frequently searched term in chemical databases and procurement platforms.

From a synthetic chemistry perspective, 3,3-dimethyl-4-phenyl-4-oxobutanoic acid offers multiple reactive sites for various transformations. The carbonyl group can undergo nucleophilic addition reactions, while the carboxylic acid moiety allows for esterification or amide formation. These characteristics make it valuable for creating complex organic molecules with potential biological activity. Recent publications have highlighted its use in asymmetric synthesis and catalysis research, areas that are currently receiving significant attention in the scientific community.

Quality control for CAS 73593-66-5 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The pharmaceutical-grade material must meet strict purity standards, usually ≥98% as determined by chromatographic methods. Storage recommendations generally suggest keeping the compound in a cool, dry place away from direct sunlight to maintain stability. Proper handling procedures are essential to preserve the compound's integrity for research and development applications.

Environmental considerations for 3,3-dimethyl-4-oxo-4-phenylbutyric acid production have become increasingly important. Manufacturers are implementing waste minimization strategies and exploring biocatalytic routes to improve sustainability. The compound's biodegradability profile and ecotoxicological data are now key factors in its commercial development, reflecting the chemical industry's growing commitment to green chemistry principles.

Future research directions for 73593-66-5 include exploring its potential in medicinal chemistry and developing more efficient synthetic pathways. The compound's versatility suggests it may play a role in emerging areas such as targeted drug delivery systems and bioconjugation chemistry. As the demand for specialty chemical intermediates continues to rise, 3,3-dimethyl-4-oxo-4-phenylbutyric acid is well-positioned to remain an important tool for chemists in both academic and industrial settings.

For researchers and procurement specialists searching for high purity 3,3-dimethyl-4-oxo-4-phenylbutyric acid, understanding the compound's technical specifications and handling requirements is essential. The CAS registry number 73593-66-5 serves as a unique identifier when sourcing this material from chemical suppliers. Current market analysis suggests that availability and pricing remain stable, though specialized grades for pharmaceutical applications may command premium values due to stringent quality requirements.